Cas no 796972-99-1 (2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile)

2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile structure
796972-99-1 structure
Product name:2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile
CAS No:796972-99-1
MF:C9H9N3O3
MW:207.186061620712
CID:2140125
PubChem ID:11447095

2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile
    • DB-329723
    • 796972-99-1
    • ZVKUYUWFYVJHPO-UHFFFAOYSA-N
    • SCHEMBL307109
    • Inchi: InChI=1S/C9H9N3O3/c10-6-7-2-1-3-8(12(14)15)9(7)11-4-5-13/h1-3,11,13H,4-5H2
    • InChI Key: ZVKUYUWFYVJHPO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 207.06439116Da
  • Monoisotopic Mass: 207.06439116Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 102Ų

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